2-Propylpyridine 1-oxide
Cat. No. B1607168
M. Wt: 137.18 g/mol
InChI Key: AEMUJNMHHWNVSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH2:2][CH3:3])[c:4]1[n:5][cH:6][cH:7][cH:8][cH:9]1.[CH3:14][C:15](=[O:16])[OH:17].[Na+:13].[OH-:12].[OH:10][OH:11]>>[CH2:1]([CH2:2][CH3:3])[c:4]1[n+:5]([O-:10])[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCCc1ccccn1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CC(=O)O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
OO
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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CCCc1cccc[n+]1[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
